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Compound of Interest

Compound Name:
Anthraquinone-1,5-disulfonic Acid

Disodium Salt

Cat. No.: B160316 Get Quote

Anthraquinone-1,5-disulfonic acid disodium salt:
A Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular structure, properties,

synthesis, and applications of Anthraquinone-1,5-disulfonic acid disodium salt. This

document is intended to serve as a valuable resource for professionals in research, chemical

synthesis, and drug development.

Core Compound Information
Anthraquinone-1,5-disulfonic acid disodium salt is an organic compound characterized by

a central anthraquinone core with two sulfonate groups at the 1 and 5 positions, present as a

disodium salt. Its chemical structure imparts specific physical and chemical properties that

make it a subject of interest in various scientific fields.

Molecular Structure
The fundamental structure consists of a tricyclic aromatic system, 9,10-anthracenedione,

substituted with two sulfonic acid groups. The presence of the sulfonate groups significantly

increases the water solubility of the otherwise hydrophobic anthraquinone core.
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Caption: Molecular Structure of Anthraquinone-1,5-disulfonic acid disodium salt.

Physicochemical Properties
A summary of the key quantitative data for Anthraquinone-1,5-disulfonic acid disodium salt
is presented in the table below for easy reference and comparison.

Property Value Reference(s)

Molecular Formula C₁₄H₆Na₂O₈S₂ [1][2]

Molecular Weight 412.29 g/mol [1][2]

CAS Number 853-35-0 [3][4]

Appearance
White to light yellow/orange

powder/crystal
[1]

Melting Point >300 °C [5]

Solubility Soluble in water. [6]

Purity (typical) >95.0% (HPLC) [1]

Experimental Protocols
Synthesis of Anthraquinone-1,5-disulfonic acid
The synthesis of Anthraquinone-1,5-disulfonic acid is typically achieved through the sulfonation

of anthraquinone. The 1,5-isomer is specifically obtained when the reaction is carried out in the

presence of a mercury catalyst.

Materials:

Anthraquinone

Fuming sulfuric acid (oleum)

Mercury(II) sulfate (catalyst)

Sodium chloride
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General Procedure:

Reaction Setup: A reaction vessel equipped with a stirrer, thermometer, and dropping funnel

is charged with fuming sulfuric acid.

Catalyst Addition: A catalytic amount of mercury(II) sulfate is added to the oleum.

Anthraquinone Addition: Anthraquinone is gradually added to the stirred oleum-catalyst

mixture, maintaining the temperature within a specified range.

Sulfonation: The reaction mixture is heated to promote disulfonation. The precise

temperature and reaction time are critical for maximizing the yield of the desired 1,5-isomer.

Precipitation: Upon completion, the reaction mixture is carefully diluted with water or a dilute

sulfuric acid solution to precipitate the sulfonic acid derivative.

Isolation of the Disodium Salt: The precipitated acid is collected by filtration. To obtain the

disodium salt, the acid is dissolved in hot water and neutralized with a sodium salt, such as

sodium chloride or sodium hydroxide, leading to the precipitation of the less soluble

Anthraquinone-1,5-disulfonic acid disodium salt.

Purification: The crude product can be further purified by recrystallization from hot water.[7]
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Caption: Generalized workflow for the synthesis of Anthraquinone-1,5-disulfonic acid
disodium salt.

Applications and Relevance in Drug Development
Anthraquinone-1,5-disulfonic acid disodium salt serves as a valuable building block in the

synthesis of more complex molecules and dyes. While its direct application as a therapeutic

agent is not extensively documented, the anthraquinone scaffold is a well-established

pharmacophore in drug discovery, particularly in the development of anticancer agents.[8]

The sulfonic acid groups, by imparting high water solubility, can be utilized to modify the

pharmacokinetic properties of parent compounds. This is a critical aspect of drug design, where

solubility can influence absorption, distribution, metabolism, and excretion (ADME) profiles.

Currently, the primary applications of Anthraquinone-1,5-disulfonic acid disodium salt in
research include its use as an intermediate in organic synthesis and as a component in

electrochemical systems.[9] Further research is required to fully elucidate its potential in

biological systems and as a tool in drug development. At present, there is limited public

information available to construct a detailed signaling pathway directly involving this specific

compound. The broader class of anthraquinones is known to interact with DNA and

topoisomerase II, which are key targets in cancer therapy.[8] However, it is important to note

that these interactions are not specifically documented for the 1,5-disulfonic acid derivative.

Conclusion
Anthraquinone-1,5-disulfonic acid disodium salt is a well-characterized organic compound

with established synthetic routes and physicochemical properties. Its high water solubility and

reactive nature make it a useful intermediate in chemical synthesis. While the core

anthraquinone structure is of significant interest in drug development, the specific biological

activities and mechanisms of action for the 1,5-disulfonic acid disodium salt remain an area for

future investigation. This guide provides a foundational understanding for researchers and

professionals working with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b160316?utm_src=pdf-body
https://www.benchchem.com/product/b160316?utm_src=pdf-body
https://www.benchchem.com/product/b160316?utm_src=pdf-body
https://www.fishersci.ca/shop/products/anthraquinone-1-5-disulfonic-acid-disodium-salt-tci-america/a050625g
https://www.benchchem.com/product/b160316?utm_src=pdf-body
https://patents.google.com/patent/US1420198A/en
https://www.fishersci.ca/shop/products/anthraquinone-1-5-disulfonic-acid-disodium-salt-tci-america/a050625g
https://www.benchchem.com/product/b160316?utm_src=pdf-body
https://www.benchchem.com/product/b160316?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b160316?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. Mixture of Anthraquinone Sulfo-Derivatives as an Inexpensive Organic Flow Battery
Negolyte: Optimization of Battery Cell - PMC [pmc.ncbi.nlm.nih.gov]

2. Organic Syntheses Procedure [orgsyn.org]

3. scbt.com [scbt.com]

4. alkalisci.com [alkalisci.com]

5. ANTHRAQUINONE-1,5-DISULFONIC ACID DISODIUM SALT CAS#: 853-35-0
[amp.chemicalbook.com]

6. US1899957A - Process for preparing anthraquinone sulphonic acids - Google Patents
[patents.google.com]

7. Anthraquinone-1,5-disulfonic acid disodium salt | CAS:853-35-0 | High Purity |
Manufacturer BioCrick [biocrick.com]

8. Anthraquinone-1,5-disulfonic Acid Disodium Salt 98.0+%, TCI America™ | Fisher Scientific
[fishersci.ca]

9. US1420198A - Purification of anthraquinone - Google Patents [patents.google.com]

To cite this document: BenchChem. [Anthraquinone-1,5-disulfonic acid disodium salt
molecular structure]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b160316#anthraquinone-1-5-disulfonic-acid-disodium-
salt-molecular-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC9607404/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9607404/
http://www.orgsyn.org/demo.aspx?prep=CV2P0539
https://www.scbt.com/p/anthraquinone-1-5-disulfonic-acid-disodium-salt-853-35-0
https://alkalisci.com/anthraquinone-1-5-disulfonic-acid-disodium-salt-spectrum-chemical/
https://amp.chemicalbook.com/ProductChemicalPropertiesCB8228637_EN.htm
https://amp.chemicalbook.com/ProductChemicalPropertiesCB8228637_EN.htm
https://patents.google.com/patent/US1899957A/en
https://patents.google.com/patent/US1899957A/en
https://www.biocrick.com/Anthraquinone-1-5-disulfonic-acid-disodium-salt-BCC8833.html
https://www.biocrick.com/Anthraquinone-1-5-disulfonic-acid-disodium-salt-BCC8833.html
https://www.fishersci.ca/shop/products/anthraquinone-1-5-disulfonic-acid-disodium-salt-tci-america/a050625g
https://www.fishersci.ca/shop/products/anthraquinone-1-5-disulfonic-acid-disodium-salt-tci-america/a050625g
https://patents.google.com/patent/US1420198A/en
https://www.benchchem.com/product/b160316#anthraquinone-1-5-disulfonic-acid-disodium-salt-molecular-structure
https://www.benchchem.com/product/b160316#anthraquinone-1-5-disulfonic-acid-disodium-salt-molecular-structure
https://www.benchchem.com/product/b160316#anthraquinone-1-5-disulfonic-acid-disodium-salt-molecular-structure
https://www.benchchem.com/product/b160316#anthraquinone-1-5-disulfonic-acid-disodium-salt-molecular-structure
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b160316?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b160316?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b160316?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

